1-(4-Bromo-phenyl)-2-hydroxymethyl-cyclopropanecarbonitrile

• Molecular Formula: C11H10BrNO
• Molecular Weight: 252.11 g/mol
• IUPAC Name: 1-(4-bromophenyl)-2-(hydroxymethyl)cyclopropane-1-carbonitrile
• InChI: InChI=1S/C11H10BrNO/c12-10-3-1-8(2-4-10)11(7-13)5-9(11)6-14/h1-4,9,14H,5-6H2
• InChI Key: SKNLJJRHCHKRCZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1(C#N)C2=CC=C(C=C2)Br)CO

Description

1-(4-Bromo-phenyl)-2-hydroxymethyl-cyclopropanecarbonitrile is a useful research compound. Its molecular formula is C11H10BrNO and its molecular weight is 252.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of NaHMDS (23 g, 127.5 mmol) in THF (80 mL), was added a solution of 4-bromophenylacetonitrile (10 g, 51.0 mmol) in THF (80 mL) at −10° C. and stirred for 10 min. Epichlorohydrin (4.7 mL, 56.11 mmol) was added to the reaction mixture at −10° C. and then stirred the mixture at r.t. for 4 h. After completion of the reaction as indicated by TLC, the reaction mixture was quenched with 2:1 dioxane:hydrochloric acid (10 mL) at 0° C. and extracted with diethyl ether (3×200 mL). The combined organic layers were dried over anhydrous sodium sulphate and concentrated to yield the title compound (12.8 g, 100%) as brown oil which was used as such in the next step.